1-(6-Chloro-3-pyridyl)-4-tert-butoxycarbonyl homopiperazine

• Molecular Formula: C15H22ClN3O2
• Molecular Weight: 311.81 g/mol
• IUPAC Name: tert-butyl 4-(6-chloropyridin-3-yl)-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C15H22ClN3O2/c1-15(2,3)21-14(20)19-8-4-7-18(9-10-19)12-5-6-13(16)17-11-12/h5-6,11H,4,7-10H2,1-3H3
• InChI Key: QBCWVMSYKPRYQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN(CC1)C2=CN=C(C=C2)Cl

Description

1-(6-Chloro-3-pyridyl)-4-tert-butoxycarbonyl homopiperazine is a useful research compound. Its molecular formula is C15H22ClN3O2 and its molecular weight is 311.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 1-(6-Bromo-3-pyridyl)-4-tert-butoxycarbonyl homopiperazine (3.6 g, 10 mmol) in tetrahydrofuran (200 ml) was cooled to −78° C. Tert-butyllithium (14.7 ml, 1.5 M) in pentane was added during 10 min, followed by stirring for 5 min at −78° C. 1,3-Dichloro-5,5-dimethylhydantoin (1.97 g, 10 mmol) was added in small portions. The mixture was stirred for 0.5 min. Aqueous sodium hydroxide was added (100 ml, 4 M), and the reaction was allowed reach room temperature. The mixture was extracted twice with diethyl ether (100 ml) Chromatography on silica gel with a mixture of petroleum:ethyl acetate (1:1) gave the title compound as free base. Yield 1.7 g, 55%.